Cas no 2228611-45-6 (4-hydroxy-1-(4-methylthiophen-2-yl)cyclohexane-1-carboxylic acid)

• Product Name: 4-hydroxy-1-(4-methylthiophen-2-yl)cyclohexane-1-carboxylic acid
• CAS No: 2228611-45-6
• MF: C₁₂H₁₆O₃S
• MW: 240.318642616272
• CID: 6488784
• PubChem ID: 165669357
• Update Time: 2025-10-31

4-hydroxy-1-(4-methylthiophen-2-yl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-hydroxy-1-(4-methylthiophen-2-yl)cyclohexane-1-carboxylic acid
• EN300-1799907
• 2228611-45-6

• Inchi： 1S/C12H16O3S/c1-8-6-10(16-7-8)12(11(14)15)4-2-9(13)3-5-12/h6-7,9,13H,2-5H2,1H3,(H,14,15)
• InChI Key： DOTNMTIXEGKLMN-UHFFFAOYSA-N
• SMILES： S1C=C(C)C=C1C1(C(=O)O)CCC(CC1)O

Computed Properties

• Exact Mass: 240.08201554g/mol
• Monoisotopic Mass: 240.08201554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 85.8Ų

Additional information on 4-hydroxy-1-(4-methylthiophen-2-yl)cyclohexane-1-carboxylic acid

Introduction to 4-hydroxy-1-(4-methylthiophen-2-yl)cyclohexane-1-carboxylic acid (CAS No. 2228611-45-6)

4-hydroxy-1-(4-methylthiophen-2-yl)cyclohexane-1-carboxylic acid, identified by the CAS number 2228611-45-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by the presence of a cyclohexane ring substituted with a hydroxyl group and an aromatic thiophene ring, which together contribute to its unique chemical properties and potential biological activities.

The structural motif of 4-hydroxy-1-(4-methylthiophen-2-yl)cyclohexane-1-carboxylic acid incorporates elements that are frequently explored in drug discovery efforts. The cyclohexane scaffold provides a rigid, three-dimensional framework that can interact favorably with biological targets, while the hydroxyl and thiophene substituents introduce polar and aromatic functionalities, respectively. These features make the compound a promising candidate for further investigation in the development of novel therapeutic agents.

In recent years, there has been growing interest in the exploration of heterocyclic compounds, particularly those containing thiophene rings, due to their demonstrated efficacy in various pharmacological applications. Thiophene derivatives are known for their ability to modulate multiple biological pathways, making them valuable scaffolds for drug design. The presence of a methyl group on the thiophene ring in 4-hydroxy-1-(4-methylthiophen-2-yl)cyclohexane-1-carboxylic acid further enhances its potential by introducing additional steric and electronic effects that can fine-tune its interactions with biological targets.

The hydroxyl group attached to the cyclohexane ring in this compound is another critical feature that contributes to its pharmacological profile. Hydroxyl-functionalized compounds are often investigated for their ability to engage in hydrogen bonding interactions, which can be crucial for achieving high binding affinity and selectivity towards specific biological receptors. This characteristic makes 4-hydroxy-1-(4-methylthiophen-2-yl)cyclohexane-1-carboxylic acid a compelling candidate for further exploration in the context of enzyme inhibition and receptor binding studies.

Current research in the field of medicinal chemistry has highlighted the importance of structure-based drug design, where the three-dimensional structure of a compound plays a pivotal role in determining its biological activity. The rigid framework provided by the cyclohexane ring in 4-hydroxy-1-(4-methylthiophen-2-yl)cyclohexane-1-carboxylic acid suggests that it may exhibit favorable properties such as improved solubility and metabolic stability, which are essential for successful drug development.

Moreover, the integration of computational methods into drug discovery processes has enabled researchers to predict the potential biological activity of compounds with greater accuracy. Virtual screening and molecular docking studies have been instrumental in identifying promising candidates like 4-hydroxy-1-(4-methylthiophen-2-yl)cyclohexane-1-carboxylic acid that exhibit potential interactions with key biological targets. These computational approaches have complemented experimental efforts by providing rapid and cost-effective screening tools for evaluating large libraries of compounds.

The synthesis of 4-hydroxy-1-(4-methylthiophen-2-yl)cyclohexane-1-carboxylic acid represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves strategic functional group transformations and precise regioselective reactions to construct the desired molecular framework. Advances in synthetic methodologies have made it possible to produce complex molecules like this one with high yield and purity, which is essential for subsequent pharmacological evaluation.

In conclusion, 4-hydroxy-1-(4-methylthiophen-2-yl)cyclohexane-1-carboxylic acid (CAS No. 2228611-45-6) is a structurally intriguing compound with potential applications in pharmaceutical research. Its unique combination of functional groups and rigid scaffold positions it as a promising candidate for further investigation in drug discovery efforts. As research continues to uncover new therapeutic targets and develop innovative computational tools, compounds like this one will play an increasingly important role in the development of next-generation pharmaceuticals.